Cas no 99585-64-5 (2-Bromo-4'-chlorobenzophenone)

2-Bromo-4'-chlorobenzophenone is a halogenated benzophenone derivative widely used as a key intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. Its distinct bromo and chloro substituents enhance reactivity, making it valuable for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, to construct complex molecular frameworks. The compound’s crystalline solid form ensures stability and ease of handling under standard conditions. Its high purity and well-defined structure facilitate precise functionalization, enabling efficient synthesis of target molecules. The presence of both electron-withdrawing groups (bromo and chloro) further enhances its utility in electrophilic substitution reactions, offering versatility in fine chemical manufacturing.
2-Bromo-4'-chlorobenzophenone structure
2-Bromo-4'-chlorobenzophenone structure
Product Name:2-Bromo-4'-chlorobenzophenone
CAS No:99585-64-5
MF:C13H8BrClO
MW:295.559021949768
CID:838888
PubChem ID:15499651
Update Time:2025-11-02

2-Bromo-4'-chlorobenzophenone Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-4'-chlorobenzophenone
    • (2-bromophenyl)-(4-chlorophenyl)methanone
    • Methanone, (2-bromophenyl)(4-chlorophenyl)-
    • 2-Brom-4'-chlor-benzophenon
    • 2-bromophenyl(4-chlorophenyl)methanone
    • Methanone,(2-bromophenyl)(4-chlorophenyl)
    • 99585-64-5
    • CS-0335790
    • DTXSID30573373
    • SY333359
    • (2-bromophenyl)(4-chlorophenyl)methanone
    • D85667
    • XKGHDXSJCFWPNB-UHFFFAOYSA-N
    • AKOS005443473
    • WS-01223
    • MFCD08063806
    • SCHEMBL9281265
    • STK360085
    • DS-018017
    • MDL: MFCD08063806
    • Inchi: 1S/C13H8BrClO/c14-12-4-2-1-3-11(12)13(16)9-5-7-10(15)8-6-9/h1-8H
    • InChI Key: XKGHDXSJCFWPNB-UHFFFAOYSA-N
    • SMILES: BrC1C=CC=CC=1C(C1C=CC(=CC=1)Cl)=O

Computed Properties

  • Exact Mass: 293.94500
  • Monoisotopic Mass: 293.94471g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07000
  • LogP: 4.33350

2-Bromo-4'-chlorobenzophenone Customs Data

  • HS CODE:2914700090
  • Customs Data:

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

2-Bromo-4'-chlorobenzophenone Pricemore >>

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